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Compound of Interest

Compound Name: FFN102

Cat. No.: B560496 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to

stringent safety protocols is paramount. This guide provides essential, step-by-step procedures

for the proper disposal of FFN102, a fluorescent false neurotransmitter, ensuring the safety of

laboratory personnel and the environment. While FFN102 mesylate is not classified as a

hazardous substance, responsible chemical hygiene and disposal practices are mandatory.[1]

FFN102 Chemical and Safety Data
A clear understanding of FFN102's properties is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for FFN102 and its common salt

forms.

Property
FFN102 (trifluoroacetate
salt)

FFN102 (mesylate)

CAS Number 1234064-11-9 1883548-92-2

Molecular Formula C₁₁H₁₀ClNO₃ • CF₃COOH C₁₁H₁₀NClO₃ • CH₃SO₃H

Molecular Weight 353.7 g/mol 335.76 g/mol

Purity ≥98% ≥98%

Solubility
DMF: 20 mg/ml, DMSO: 20

mg/ml

Water: 20 mM (with gentle

warming), DMSO: 100 mM

Storage Desiccate at +4°C Desiccate at +4°C
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Experimental Protocols for Safe Handling
While specific disposal experiments for FFN102 are not detailed in the provided literature, the

following general laboratory protocols should be strictly followed to minimize risk and ensure

proper handling.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses or goggles.

Hand Protection: Wear protective gloves (e.g., nitrile).

Body Protection: A laboratory coat is required.

Safe Handling Precautions:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Use in a well-ventilated area or under a fume hood.[1]

Keep containers tightly closed when not in use.

Step-by-Step FFN102 Disposal Procedures
The following procedures provide a clear workflow for the safe disposal of FFN102 waste,

categorized by its form.

Unused or Expired Solid FFN102
For solid FFN102 that is unused or has expired, follow these steps:

Consult Local Regulations: Before proceeding, always consult your institution's and local

hazardous waste disposal regulations.

Package for Disposal:

Ensure the original container is securely sealed.
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If the original container is compromised, transfer the solid waste to a new, clearly labeled,

and compatible container. The label should include "FFN102," the quantity, and the date of

packaging for disposal.

Arrange for Chemical Waste Pickup: Contact your institution's Environmental Health and

Safety (EHS) office or designated chemical waste disposal service to schedule a pickup. Do

not dispose of solid chemical waste in the regular trash.

FFN102 Solutions (Aqueous and Solvent-Based)
For solutions containing FFN102, the disposal method depends on the solvent.

Segregate Waste Streams: Do not mix different solvent-based FFN102 solutions. Keep

aqueous and organic solvent waste streams separate.

Aqueous Solutions:

Collect all aqueous FFN102 waste in a designated, leak-proof, and clearly labeled

container. The label should indicate "Aqueous FFN102 Waste" and list any other

components.

Arrange for disposal through your institution's chemical waste program. Do not pour

aqueous FFN102 solutions down the drain unless explicitly permitted by your EHS office

and local regulations.

Organic Solvent Solutions (e.g., DMSO, DMF):

Collect all organic solvent-based FFN102 waste in a designated, solvent-compatible, leak-

proof container. The label must clearly state "Organic Solvent FFN102 Waste" and specify

the solvent(s).

This waste stream must be disposed of as hazardous chemical waste. Contact your EHS

office for pickup.

Contaminated Labware and Materials
For items such as pipette tips, tubes, gloves, and paper towels contaminated with FFN102,

follow these procedures.
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Solid Waste Contamination:

Grossly Contaminated Items: For items with visible FFN102 residue, treat them as

chemical waste. Collect them in a sealed, labeled bag or container for pickup by your EHS

office.

Trace Contaminated Items: For items with only trace amounts of FFN102, they can often

be disposed of in the regular laboratory trash, provided they are not contaminated with any

biohazardous material. However, confirm this with your institutional policies.

Glassware:

Decontamination: Rinse glassware thoroughly with an appropriate solvent (e.g., ethanol,

then water) to remove FFN102 residue.

Rinsate Disposal: The first rinse should be collected and disposed of as liquid chemical

waste, corresponding to the solvent used.

Clean Glassware Disposal: Once decontaminated, the glassware can be washed and

reused or disposed of in a designated broken glass container.

Biological Waste Containing FFN102
For biological materials such as cell cultures or tissues treated with FFN102, both biological

and chemical hazards must be addressed.

Sterilization: The primary step is to sterilize the biological waste. Autoclaving is a common

method.[2]

Place the waste in an autoclavable bag.

Autoclave at 121°C and 15 psi for at least 30 minutes.[2]

Disposal of Sterilized Waste:

After autoclaving, the waste can typically be disposed of in the biohazardous waste

stream.
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Consult your institution's guidelines for the disposal of autoclaved biological waste that

also contains a non-hazardous chemical.

Visualizing the FFN102 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

FFN102 waste.
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Caption: FFN102 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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